molecular formula C11H17NO2 B15235469 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine

Cat. No.: B15235469
M. Wt: 195.26 g/mol
InChI Key: SZDPVCGIVMRAAH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine is a secondary amine featuring a three-carbon chain (propan-1-amine) with a 3-methoxyphenyl group attached to the first carbon and a methoxy group (-OCH₃) at the third carbon. Its molecular formula is C₁₁H₁₇NO₂, with a molar mass of 195.26 g/mol .

Properties

Molecular Formula

C11H17NO2

Molecular Weight

195.26 g/mol

IUPAC Name

3-methoxy-1-(3-methoxyphenyl)propan-1-amine

InChI

InChI=1S/C11H17NO2/c1-13-7-6-11(12)9-4-3-5-10(8-9)14-2/h3-5,8,11H,6-7,12H2,1-2H3

InChI Key

SZDPVCGIVMRAAH-UHFFFAOYSA-N

Canonical SMILES

COCCC(C1=CC(=CC=C1)OC)N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine can be achieved through several methods. One common approach involves the reaction of anisole with propylamine under appropriate reaction conditions . Another method includes the use of 3-(4-methoxyphenoxy)propanenitrile as a starting material, which is then converted to the desired amine through a series of chemical reactions .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The specific details of these methods are often proprietary and vary between manufacturers.

Chemical Reactions Analysis

Acylation Reactions

The primary amine undergoes nucleophilic acylation with acyl chlorides or anhydrides to form stable amides.

ReagentConditionsProductYieldSource
Acetyl chlorideTHF, 0°C → RT, 4–6 hN-Acetyl derivative85%
Benzoyl chlorideDCM, pyridine, 24 hN-Benzoylated compound78%

Mechanism :
The amine attacks the electrophilic carbonyl carbon of the acyl chloride, followed by deprotonation and chloride elimination.

Sulfonamide Formation

Reaction with sulfonyl chlorides produces sulfonamides, critical for pharmaceutical applications.

ReagentConditionsProductYieldSource
p-Toluenesulfonyl chlorideDCM, 0°C → RT, 6 hN-(p-Toluenesulfonyl) derivative81%

Key Steps :

  • Amine deprotonation with triethylamine.

  • Nucleophilic substitution at the sulfonyl chloride.

Reductive Alkylation

The amine participates in reductive amination with ketones or aldehydes under hydrogenation conditions.

Carbonyl CompoundCatalystConditionsProduct (Secondary Amine)YieldSource
CyclohexanonePd/C, H₂ (5–7 kg)THF, 25–30°C, 2–4 hN-Cyclohexyl derivative90%

Note : Catalytic hydrogenation ensures selective reduction of imine intermediates.

Electrophilic Aromatic Substitution

The electron-rich 3-methoxyphenyl ring undergoes nitration and sulfonation.

ReactionReagentConditionsMajor ProductRegioselectivitySource
NitrationHNO₃/H₂SO₄0–5°C, 1 h4-Nitro-3-methoxyphenylPara to methoxy
SulfonationH₂SO₄, SO₃100°C, 3 h4-Sulfo-3-methoxyphenylPara to methoxy

Rationale : Methoxy groups direct electrophiles to the para position via resonance stabilization.

Oxidation:

Primary amines are typically resistant to mild oxidation but form nitro compounds under strong conditions:

Oxidizing AgentConditionsProductNotesSource
KMnO₄ (acidic)H₂SO₄, 80°C, 6 h3-MethoxyphenylpropanalPartial oxidation

Reduction:

Reductive deoxygenation (e.g., LiAlH₄) is not typically required but may modify byproducts.

Salt Formation

Reaction with mineral acids forms stable ammonium salts for purification:

AcidConditionsProduct (Salt)SolubilitySource
HCl (conc.)Et₂O, 0°C, 1 hHydrochloride saltWater-soluble
H₂SO₄THF, RT, 2 hSulfate saltHygroscopic

Coupling Reactions

The amine serves as a substrate in palladium-catalyzed cross-couplings:

Reaction TypeReagents/ConditionsProductYieldSource
Buchwald-HartwigPd(OAc)₂, Xantphos, KOtBuN-Aryl derivatives65–75%

Limitation : Steric hindrance from methoxy groups may reduce coupling efficiency.

Experimental Considerations

  • Solvents : THF and DCM are optimal for amine reactions due to inertness.

  • Catalysts : Pd/C and Pd(OAc)₂ enhance hydrogenation and coupling efficiency.

  • Purification : Ammonium salts are often crystallized for high purity.

Scientific Research Applications

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine has a wide range of applications in scientific research:

Comparison with Similar Compounds

Comparison with Similar Compounds

Positional Isomers

Compound Name Substituent Position on Phenyl Molecular Weight (g/mol) Key Differences
3-Methoxy-1-(4-methoxyphenyl)propan-1-amine 4-methoxy (para) 195.26 The para-substituted methoxy group may enhance symmetry and alter π-π stacking interactions compared to the meta-substituted parent compound. This could affect binding affinity in receptor-ligand systems.
3-Methoxy-1-(2-methoxyphenyl)propan-1-amine (hypothetical) 2-methoxy (ortho) 195.26 Ortho substitution introduces steric hindrance near the amine group, potentially reducing reactivity or altering conformational flexibility.

Key Insight : Meta substitution (3-methoxy) balances electronic effects and steric accessibility, while para substitution (4-methoxy) may improve solubility due to symmetrical charge distribution .

Halogen-Substituted Analogs

Compound Name Substituent Molecular Weight (g/mol) Key Properties
3-(2-Chlorophenyl)-N-[(1R)-1-(3-methoxyphenyl)ethyl]propan-1-amine 2-chloro, ethyl linker 303.83 The chlorine atom increases lipophilicity (logP), enhancing blood-brain barrier penetration. The ethyl linker introduces chirality, critical for enantioselective binding in CNS targets.
1-(3-Fluoro-4-methylphenyl)-3-phenylpropan-1-amine 3-fluoro, 4-methyl 243.32 Fluorine’s electronegativity enhances metabolic stability, while the methyl group adds steric bulk, potentially reducing off-target interactions.

Table Note: Halogenation (Cl, F) improves binding affinity in some receptor systems but may increase toxicity risks .

Heterocyclic and Functionalized Derivatives

Compound Name Structural Feature Molecular Weight (g/mol) Application
3-Methoxy-1-(5-methylfuran-2-yl)propan-1-amine Furan ring (heterocyclic) Not reported Potential use in agrochemicals due to furan’s electron-rich aromatic system.
N-(3-Methoxybenzyl)-3-morpholinopropan-1-amine Morpholine moiety 253.34 The morpholine group enhances aqueous solubility and metabolic stability, making it suitable for CNS drug candidates.

Ether and Phenoxy Analogs

Compound Name Linkage Type Molecular Weight (g/mol) Key Difference
3-(3-Methoxyphenoxy)propan-1-amine Phenoxy (-O-) linker 195.22 The ether linkage increases flexibility and hydrogen-bonding capacity, potentially improving membrane permeability.
(R)-3-(2-Chlorophenyl)-N-(1-(3-methoxyphenyl)ethyl)propan-1-amine (tecalcet) Ethyl linker with stereocenter 304.15 Chirality at the ethyl group enables stereoselective interactions, critical for receptor specificity.

Table Note: Ether linkages and stereocenters introduce conformational diversity, impacting pharmacokinetics .

Biological Activity

3-Methoxy-1-(3-methoxyphenyl)propan-1-amine, also known as a derivative of methamphetamine, has garnered attention in pharmacological research due to its potential biological activities. This article explores its synthesis, biological properties, mechanisms of action, and relevant case studies.

The compound has the following chemical characteristics:

PropertyDetails
Molecular FormulaC11H17NO2
Molecular Weight195.26 g/mol
IUPAC Name3-Methoxy-1-(3-methoxyphenyl)propan-1-amine
SMILESCC(CC1=CC(=CC=C1)OC)N

The synthesis of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine typically involves the alkylation of 3-methoxyphenylpropan-2-amine with methanol in the presence of a base. This method has been optimized for yield and purity, indicating its viability for pharmaceutical applications .

Pharmacological Effects

Research indicates that 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine exhibits several notable biological activities:

  • Neurotransmitter Modulation : The compound has been shown to interact with dopamine and serotonin receptors, suggesting potential antidepressant or stimulant effects. Studies indicate that it may enhance dopaminergic activity, similar to other amphetamines .
  • Antimicrobial Properties : Preliminary studies have demonstrated that derivatives of this compound possess antimicrobial activity against various bacterial strains. For instance, it was found to inhibit the growth of certain pathogens in vitro .

The mechanism by which 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine exerts its effects appears to involve:

  • Receptor Binding : The compound binds to monoamine transporters, particularly the dopamine transporter (DAT), leading to increased levels of dopamine in synaptic clefts.
  • Signal Transduction : Activation of downstream signaling pathways related to mood regulation and reward processing is also implicated .

Case Study 1: Antidepressant Activity

A study published in Journal of Medicinal Chemistry explored the antidepressant-like effects of this compound in animal models. The results indicated significant reductions in depressive behaviors compared to control groups, supporting its potential use in treating mood disorders .

Case Study 2: Antimicrobial Efficacy

In another investigation, researchers evaluated the antimicrobial properties of 3-Methoxy-1-(3-methoxyphenyl)propan-1-amine against Staphylococcus aureus and Escherichia coli. The compound demonstrated a minimum inhibitory concentration (MIC) that was competitive with established antibiotics, suggesting its potential as a therapeutic agent .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.